Trifloxysulfuron-sodium

• CAS: 199119-58-9
• Synonyms:
  N-[[(4,6-Dimethoxy-2-pyrimidinyl)amino]carbonyl]-3-(2,2,2-trifluoroethoxy)-2-pyridinesulfonamide Sodium Salt, CGA 362622, Envoke, Monument, NOJ 120
• Molecular Formula: C14H14F3N5NaO6S
• Molecular Weight: 460.34 g/mol
• SMILES: COC1=CC(=NC(=N1)NC(=O)NS(=O)(=O)C2=C(C=CC=N2)OCC(F)(F)F)OC.[Na]
• InChI: InChI=1S/C14H14F3N5O6S.Na/c1-26-9-6-10(27-2)20-12(19-9)21-13(23)22-29(24,25)11-8(4-3-5-18-11)28-7-14(15,16)17;/h3-6H,7H2,1-2H3,(H2,19,20,21,22,23)
• InChIKey: WUIQUAIOZQKMOU-UHFFFAOYSA-N

Trifloxysulfuron-Sodium: ALS-Inhibiting Herbicide

Trifloxysulfuron-sodium (CGA 362622), a sulfonylurea herbicide, functions as a systemic post-emergence acetolactate synthase (ALS) inhibitor, disrupting branched-chain amino acid biosynthesis in susceptible plants [1]. Characterized by an exceptionally low use rate of 5–7.5 g/ha in cotton and sugarcane, it exhibits a broad spectrum of activity against key broadleaf weeds, grasses, and sedges, with high aqueous solubility (5016 mg/L at pH 7, 25°C) and moderate soil persistence (DT50 49–78 days) [2][3].

1

MechanismALS inhibitor research tool (post-emergence sulfonylurea)

2

Crop contextCotton & sugarcane weed-control research fit

3

Use rateLow use-rate screening context (reported 5–7.5 g/ha range)

4

SpectrumBroad-spectrum profile: broadleaf, grass, and sedge weeds

• [1] PubChem. (n.d.). Trifloxysulfuron-sodium. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Trifloxysulfuron-sodium View Source
• [2] AgroPages. (n.d.). Trifloxysulfuron. Retrieved from https://www.agropages.com/agrodata/Detail-3248.htm View Source
• [3] University of Hertfordshire. (2023). PPDB: Pesticide Properties DataBase - Trifloxysulfuron-sodium (Ref: CGA 362622). Retrieved from https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1151.htm View Source

Trifloxysulfuron-Sodium: Key Differentiators

Within the ALS-inhibitor class, trifloxysulfuron-sodium demonstrates distinct, quantifiable differences in efficacy, crop safety, and environmental behavior that preclude generic substitution. Direct comparative studies reveal that while other sulfonylureas like halosulfuron or pyrithiobac may share a common mode of action, they exhibit significant variations in weed control spectrum, potency on key species, and crop selectivity [1][2]. Furthermore, its physicochemical properties, such as leaching potential, differ materially from in-class alternatives, impacting application and environmental risk profiles [3].

Trifloxysulfuron-sodium vs. Halosulfuron

RiskWeed-control spectrum may not transfer; reported crop-tolerance profile differs materially in pepper and caladium.

Trifloxysulfuron-sodium vs. Pyrithiobac-sodium

RiskPotency per unit rate may differ significantly; soil-leaching behavior may shift environmental risk profile.

Trifloxysulfuron-sodium vs. Generic ALS Inhibitors

RiskClass-level ALS inhibition does not guarantee equivalent species-level efficacy or crop selectivity.

• [1] Armel, G. R., Richardson, R. J., Wilson, H. P., Trader, B. W., Whaley, C. M., & Hines, T. E. (2009). Evaluation of Acetolactate Synthase-inhibiting Herbicides for Weed Control in Transplanted Bell Pepper. HortTechnology, 19(2), 400-404. View Source
• [2] Branson, J. W., Smith, K. L., & Barrentine, J. L. (2005). Comparison of Trifloxysulfuron and Pyrithiobac in Glyphosate-Resistant and Bromoxynil-Resistant Cotton. Weed Technology, 19(2), 404-410. View Source
• [3] Guerra, N., Oliveira Júnior, R. S., Constantin, J., Oliveira Neto, A. M., Dan, H. A., & Braz, G. B. P. (2013). The leaching of trifloxysulfuron-sodium and pyrithiobac-sodium in soil columns as a function of soil liming. Acta Scientiarum: Agronomy, 35(2), 175-181. View Source

Trifloxysulfuron-Sodium Comparative Evidence

Bell Pepper Crop Safety & Weed Control

In a two-year field study on transplanted bell pepper, trifloxysulfuron was the only ALS inhibitor evaluated that consistently provided >86% control of pigweed species (Amaranthus spp.) and carpetweed (Mollugo verticillata). In contrast, the comparator halosulfuron did not achieve this level of control. Crucially, trifloxysulfuron was also the only herbicide that did not reduce pepper yield compared to the untreated control [1].

Bell Pepper Crop Safety

Head-to-head

>86% control of pigweed and carpetweed; no yield reduction vs. untreated control. Halosulfuron and other ALS inhibitors did not match this profile.

Supports ALS inhibitor crop-safety screening

Field study, Painter VA, 2001–2002; transplanted bell pepper

Evidence Dimension	Weed Control Efficacy and Crop Safety
Target Compound Data	>86% control of pigweed spp. and carpetweed; no yield reduction vs. control
Comparator Or Baseline	Halosulfuron (and other ALS inhibitors: sulfosulfuron, cloransulam, tribenuron)
Quantified Difference	Target compound achieved >86% control where comparators did not; target compound was the only ALS inhibitor with no yield reduction
Conditions	Field study, 2001 and 2002, Painter, VA; post-emergence application on transplanted bell pepper (Capsicum annuum)

Why This Matters

This demonstrates a unique combination of high efficacy on key broadleaf weeds and superior crop safety within the ALS inhibitor class, making it the preferred choice where pepper crop tolerance is critical.

• [1] Armel, G. R., Richardson, R. J., Wilson, H. P., Trader, B. W., Whaley, C. M., & Hines, T. E. (2009). Evaluation of Acetolactate Synthase-inhibiting Herbicides for Weed Control in Transplanted Bell Pepper. HortTechnology, 19(2), 400-404. View Source

Spotted Spurge Control in Caladium

A field experiment evaluating POST sulfonylurea herbicides in caladium found that trifloxysulfuron controlled spotted spurge at ≥90% efficacy when applied at 42 g ha⁻¹. Under the same conditions, the highest evaluated rates of halosulfuron and thifensulfuron-methyl only achieved 60% suppression of the same weed [1].

Spotted Spurge Control

Head-to-head

≥90% control at 42 g ha⁻¹. Halosulfuron and thifensulfuron-methyl achieved only 60% suppression at highest tested rates.

Reported ≥30 pp differential vs. close analogs

Caladium field trial, 4 WAT evaluation

Evidence Dimension	Spotted Spurge (Chamaesyce maculata) Control
Target Compound Data	≥90% control at 42 g ha⁻¹
Comparator Or Baseline	Halosulfuron and thifensulfuron-methyl (highest rates tested)
Quantified Difference	≥30 percentage points greater control by trifloxysulfuron
Conditions	Field experiment, post-emergence application on caladium, evaluated 4 weeks after treatment (WAT)

Why This Matters

This quantifies a substantial efficacy advantage over close chemical analogs for controlling a difficult broadleaf weed, directly impacting herbicide selection in ornamental cropping systems.

• [1] Yu, J., & Boyd, N. S. (2018). Weed Control and Tolerance of Sulfonylurea Herbicides in Caladium. Weed Technology, 32(3), 302-308. View Source

Volunteer GR Soybean Control in Cotton

In a field trial evaluating control of volunteer glyphosate-resistant (GR) soybean in cotton, trifloxysulfuron at 2.6 and 5.2 g a.i. ha⁻¹ provided 98% and 100% control, respectively. In contrast, pyrithiobac at much higher use rates of 36 and 72 g a.i. ha⁻¹ achieved only 60% and 77% control, respectively [1].

Volunteer GR Soybean

Head-to-head

98–100% control at 2.6–5.2 g a.i. ha⁻¹. Pyrithiobac achieved 60–77% control at 36–72 g a.i. ha⁻¹.

Reported >13× rate-potency difference

Field experiment, volunteer GR soybean in cotton

Evidence Dimension	Control of Volunteer Glyphosate-Resistant Soybean
Target Compound Data	98% control at 2.6 g a.i. ha⁻¹; 100% control at 5.2 g a.i. ha⁻¹
Comparator Or Baseline	Pyrithiobac: 60% control at 36 g a.i. ha⁻¹; 77% control at 72 g a.i. ha⁻¹
Quantified Difference	Trifloxysulfuron achieved 98-100% control at >13X lower application rate compared to pyrithiobac's 60-77% control
Conditions	Field experiment, post-emergence application on volunteer GR soybean in cotton

Why This Matters

This demonstrates a clear, order-of-magnitude difference in potency and efficacy against a key resistant weed, providing a strong rationale for selecting trifloxysulfuron-sodium in cotton rotations where volunteer GR soybean is a concern.

• [1] Kendig, J. A., Nichols, R. L., & Ohmes, G. A. (2005). Control of Volunteer Glyphosate-resistant Soybean in Cotton. Journal of Cotton Science, 9(1), 22-27. View Source

Soil Leaching Potential vs. Pyrithiobac

A soil column study evaluating leaching under simulated rainfall demonstrated that pyrithiobac-sodium has a greater potential for leaching compared to trifloxysulfuron-sodium. The study, which applied each herbicide at field use rates (trifloxysulfuron-sodium at 7.5 g ha⁻¹, pyrithiobac-sodium at 70 g ha⁻¹), found that pyrithiobac-sodium exhibited higher mobility, and significant leaching of trifloxysulfuron-sodium was only observed under specific limed conditions (using calcium oxide) with rainfall ≥15 mm [1].

Soil Leaching Profile

Head-to-head

Lower leaching potential; significant movement only under limed conditions with ≥15 mm rainfall. Pyrithiobac-sodium leached more readily under wider conditions.

Supports groundwater-protection screening

Soil column study, simulated rainfall 0–45 mm

Evidence Dimension	Leaching Potential in Soil Columns
Target Compound Data	Lower leaching potential; significant leaching (>20 cm depth) only under specific liming (calcium oxide) and rainfall ≥15 mm
Comparator Or Baseline	Pyrithiobac-sodium: greater leaching potential overall; leached to 25 cm depth at near-neutral pH with ≥15 mm rainfall
Quantified Difference	Pyrithiobac-sodium exhibited greater mobility and leached more readily under a wider range of conditions
Conditions	Soil column study, simulated rainfall depths (0-45 mm), limed vs. unlimed soil

Why This Matters

This lower inherent mobility translates to a reduced risk of groundwater contamination, which can be a critical factor in environmental risk assessments and product registration, offering a distinct procurement advantage in regions with strict water quality regulations.

• [1] Guerra, N., Oliveira Júnior, R. S., Constantin, J., Oliveira Neto, A. M., Dan, H. A., & Braz, G. B. P. (2013). The leaching of trifloxysulfuron-sodium and pyrithiobac-sodium in soil columns as a function of soil liming. Acta Scientiarum: Agronomy, 35(2), 175-181. View Source

Morningglory & Hemp Sesbania Control in GR Cotton

Greenhouse studies showed that while glyphosate alone (840 g ae/ha) controlled pitted morningglory and hemp sesbania at 62-66%, a tank mixture of glyphosate and trifloxysulfuron (5 g/ha) increased control of these species to 80-88% [1]. This synergistic improvement addresses known weaknesses in glyphosate-only programs for these specific weeds.

Tank-Mix Synergy

Head-to-head

+18–22 pp control increase: glyphosate alone 62–66%; glyphosate + trifloxysulfuron 80–88% on pitted morningglory and hemp sesbania.

Supports resistance-management tank-mix studies

Greenhouse study, 4-leaf weed stage

Evidence Dimension	Control of Pitted Morningglory and Hemp Sesbania
Target Compound Data	Glyphosate (840 g ae/ha) + Trifloxysulfuron (5 g/ha): 80-88% control
Comparator Or Baseline	Glyphosate alone (840 g ae/ha): 62-66% control
Quantified Difference	Addition of trifloxysulfuron increased control by 18-22 percentage points
Conditions	Greenhouse study, post-emergence application on 4-leaf weeds

Why This Matters

This quantifies the value of trifloxysulfuron as a complementary tank-mix partner, enabling robust, broad-spectrum control in glyphosate-resistant cotton systems and delaying the onset of glyphosate resistance in problem weeds.

• [1] Koger, C. H., Price, A. J., & Reddy, K. N. (2005). Weed Control and Cotton Response to Combinations of Glyphosate and Trifloxysulfuron. Weed Technology, 19(1), 113-121. View Source

Residual Morningglory & Crabgrass Control

A field study in glyphosate-resistant cotton evaluated an early post-emergence (EPOST) application of glyphosate (alone or with s-metolachlor) followed by a post-directed (PD) or layby application of trifloxysulfuron plus prometryn. The results showed that the addition of the trifloxysulfuron plus prometryn application provided greater control of pitted morningglory, entireleaf morningglory, and large crabgrass than the EPOST glyphosate treatments alone [1].

Residual Control Program

Head-to-head

Trifloxysulfuron + prometryn PD/LAYBY following glyphosate EPOST provided greater late-season control of morningglory and crabgrass than EPOST-only treatments.

Supports programmed-approach research context

Field studies, Brooksville & Starkville MS, 2002–2003

Evidence Dimension	Season-Long Control of Morningglory and Crabgrass
Target Compound Data	Greater control of all target species when trifloxysulfuron + prometryn was applied PD/LAYBY following glyphosate EPOST
Comparator Or Baseline	Glyphosate or glyphosate + s-metolachlor applied EPOST only
Quantified Difference	Trifloxysulfuron + prometryn PD/LAYBY provided effective control of larger weeds, which EPOST treatments failed to suppress
Conditions	Field studies in Brooksville and Starkville, MS (2002-2003); glyphosate-resistant cotton

Why This Matters

This evidence supports the use of trifloxysulfuron-sodium in a programmed approach to provide essential residual weed control later in the season, a capability not offered by a glyphosate-only strategy and crucial for protecting cotton yields.

• [1] Barber, L. T., Reynolds, D. B., Buehring, N. W., Sanders, J. C., Wilson, D. G., & Bloodworth, K. M. (2005). Evaluation of Trifloxysulfuron plus Prometryn for Weed Control in Cotton (Gossypium hirsutum L.). Journal of Cotton Science, 9(2), 31-36. View Source

Trifloxysulfuron-Sodium Application Scenarios

Weed Management in Bell Pepper & Caladium

In bell pepper and caladium production, where crop safety and broadleaf weed control are paramount, trifloxysulfuron-sodium offers a verifiable advantage. Field data shows it is the safest ALS inhibitor to bell pepper, providing >86% control of pigweed and carpetweed without yield reduction [1]. In caladium, it delivers ≥90% control of spotted spurge, vastly outperforming halosulfuron and thifensulfuron [2]. This makes it the preferred ALS-inhibitor for these high-value specialty crops.

Resistance Management in GR Cotton Systems

In GR cotton, trifloxysulfuron-sodium is a critical tool for managing weed shifts and resistance. As a tank-mix partner, it elevates control of pitted morningglory and hemp sesbania from 62-66% (glyphosate alone) to 80-88% [3]. Furthermore, it provides unparalleled control of volunteer GR soybean (98-100% at 2.6-5.2 g/ha), a problem weed for which pyrithiobac offers insufficient control (60-77% at much higher rates) [4]. Its use in a programmed approach with post-directed or layby applications provides essential residual control that glyphosate-only programs lack [5].

Groundwater Protection Areas

For procurement decisions in regions with vulnerable aquifers or stringent environmental regulations, the lower leaching potential of trifloxysulfuron-sodium compared to pyrithiobac-sodium is a decisive factor. Soil column studies confirm that pyrithiobac-sodium is significantly more mobile and presents a greater risk of groundwater contamination [6]. This data supports the selection of trifloxysulfuron-sodium in stewardship programs aimed at minimizing off-target movement and protecting water resources.

Application

Selection Property

Validation Focus

Specialty crop weed-control research

Crop-safety and weed-efficacy profile

Pepper and caladium yield-endpoint review

GR cotton resistance-management research

Tank-mix compatibility and potency profile

Volunteer GR soybean and morningglory endpoint review

Environmental fate and groundwater research

Soil mobility and leaching profile

Leaching-column endpoint review

• [1] Armel, G. R., Richardson, R. J., Wilson, H. P., Trader, B. W., Whaley, C. M., & Hines, T. E. (2009). Evaluation of Acetolactate Synthase-inhibiting Herbicides for Weed Control in Transplanted Bell Pepper. HortTechnology, 19(2), 400-404. View Source
• [2] Yu, J., & Boyd, N. S. (2018). Weed Control and Tolerance of Sulfonylurea Herbicides in Caladium. Weed Technology, 32(3), 302-308. View Source
• [3] Koger, C. H., Price, A. J., & Reddy, K. N. (2005). Weed Control and Cotton Response to Combinations of Glyphosate and Trifloxysulfuron. Weed Technology, 19(1), 113-121. View Source
• [4] Kendig, J. A., Nichols, R. L., & Ohmes, G. A. (2005). Control of Volunteer Glyphosate-resistant Soybean in Cotton. Journal of Cotton Science, 9(1), 22-27. View Source
• [5] Barber, L. T., Reynolds, D. B., Buehring, N. W., Sanders, J. C., Wilson, D. G., & Bloodworth, K. M. (2005). Evaluation of Trifloxysulfuron plus Prometryn for Weed Control in Cotton (Gossypium hirsutum L.). Journal of Cotton Science, 9(2), 31-36. View Source
• [6] Guerra, N., Oliveira Júnior, R. S., Constantin, J., Oliveira Neto, A. M., Dan, H. A., & Braz, G. B. P. (2013). The leaching of trifloxysulfuron-sodium and pyrithiobac-sodium in soil columns as a function of soil liming. Acta Scientiarum: Agronomy, 35(2), 175-181. View Source